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Compound of Interest

Compound Name:
Benzyl 4-hydroxybenzoate-

2,3,5,6-D4

Cat. No.: B12405065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Benzyl 4-hydroxybenzoate-d4, a

deuterated analog of Benzylparaben. It is primarily intended for professionals in research and

development who require a stable, isotopically labeled internal standard for the quantitative

analysis of parabens in various matrices. This document covers the compound's properties,

typical applications, and a representative experimental protocol for its use in liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

Core Compound Data
Benzyl 4-hydroxybenzoate-d4 is the deuterated form of Benzyl 4-hydroxybenzoate

(Benzylparaben), with four deuterium atoms replacing hydrogen atoms on the phenyl ring of

the 4-hydroxybenzoate moiety. This isotopic labeling provides a distinct mass difference,

making it an ideal internal standard for mass spectrometry-based quantification of

benzylparaben and other related parabens.

Table 1: Physicochemical Properties of Benzyl 4-hydroxybenzoate-d4

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12405065?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 1219805-81-8 [Internal Search]

Molecular Formula C₁₄H₈D₄O₃ [Internal Search]

Molecular Weight 232.28 g/mol [Internal Search]

Appearance White to off-white solid [Internal Search]

Purity
Typically ≥98% (chemical), ≥98

atom % D
[Internal Search]

Solubility Soluble in ethanol [Internal Search]

Storage
Store at 2-8°C, protected from

light
[Internal Search]

Table 2: Physicochemical Properties of Unlabeled Benzyl 4-hydroxybenzoate (CAS: 94-18-8)

for Reference

Property Value Source

Molecular Formula C₁₄H₁₂O₃ [Internal Search]

Molecular Weight 228.24 g/mol [Internal Search]

Melting Point 109-112 °C [Internal Search]

Boiling Point 350.5 °C (predicted) [Internal Search]

Solubility in Water 9.25 mg/L at 25 °C (estimated) [Internal Search]

logP 3.57 (estimated) [Internal Search]

Synthesis and Isotopic Labeling
While specific, detailed synthesis protocols for Benzyl 4-hydroxybenzoate-d4 are not readily

available in public literature, a general synthetic route can be inferred from established

methods for preparing parabens and deuterated aromatic compounds. The synthesis would

likely involve the esterification of 4-hydroxybenzoic acid-d4 with benzyl alcohol. The deuterated
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4-hydroxybenzoic acid precursor can be synthesized through various deuteration techniques,

such as acid-catalyzed hydrogen-deuterium exchange of 4-hydroxybenzoic acid in heavy water

(D₂O) at elevated temperatures.

General Synthesis Pathway

4-Hydroxybenzoic acid
4-Hydroxybenzoic acid-d4

 H/D Exchange

Heavy Water (D2O)
+ Acid Catalyst

Esterification

Benzyl Alcohol

Benzyl 4-hydroxybenzoate-d4

Click to download full resolution via product page

A generalized synthetic workflow for Benzyl 4-hydroxybenzoate-d4.

Applications in Research and Drug Development
The primary application of Benzyl 4-hydroxybenzoate-d4 is as an internal standard in

quantitative analytical methods. Its structural similarity and identical chromatographic behavior

to the non-deuterated analyte, combined with its distinct mass, make it an excellent tool for

correcting for matrix effects and variations in sample preparation and instrument response in

LC-MS/MS analyses.

Key Applications:

Pharmacokinetic Studies: Used to quantify the absorption, distribution, metabolism, and

excretion (ADME) of benzylparaben in biological matrices such as plasma, urine, and tissue

homogenates.

Toxicology and Exposure Studies: Enables accurate measurement of benzylparaben levels

in human and environmental samples to assess exposure and potential health risks.

Formulation Analysis: Employed for quality control to determine the concentration of

benzylparaben as a preservative in pharmaceutical and cosmetic formulations.
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Experimental Protocols
The following is a representative experimental protocol for the quantification of benzylparaben

in a biological matrix (e.g., human plasma) using Benzyl 4-hydroxybenzoate-d4 as an internal

standard. This protocol is a composite based on common practices for paraben analysis and

should be optimized for specific applications.

Sample Preparation: Protein Precipitation
Aliquoting: Transfer 100 µL of plasma sample into a 1.5 mL microcentrifuge tube.

Internal Standard Spiking: Add 10 µL of a 1 µg/mL solution of Benzyl 4-hydroxybenzoate-d4

in methanol to each plasma sample, calibration standard, and quality control sample.

Protein Precipitation: Add 300 µL of ice-cold acetonitrile to each tube.

Vortexing: Vortex the samples for 1 minute to ensure thorough mixing and protein

precipitation.

Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at

40°C.

Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase

composition (e.g., 50:50 methanol:water with 0.1% formic acid).

Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.
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Sample Preparation Workflow
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To cite this document: BenchChem. [Technical Guide: Benzyl 4-hydroxybenzoate-d4 (CAS:
1219805-81-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405065#benzyl-4-hydroxybenzoate-d4-cas-
number-1219805-81-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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